Cas no 78940-64-4 (2-(4-bromophenoxy)-5-nitrobenzonitrile)

2-(4-bromophenoxy)-5-nitrobenzonitrile structure
78940-64-4 structure
Product Name:2-(4-bromophenoxy)-5-nitrobenzonitrile
CAS No:78940-64-4
MF:C13H7BrN2O3
MW:319.110282182693
CID:1794374
PubChem ID:514841
Update Time:2025-04-21

2-(4-bromophenoxy)-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenoxy)-5-nitrobenzonitrile
    • AG-H-16430
    • AC1Q1XUJ
    • CHEMBL338493
    • AC1LAJFQ
    • Benzonitrile, 2-(4-bromophenoxy)-5-nitro-
    • T5441131
    • CTK5E6236
    • SureCN11095993
    • AG-H-16430; AC1Q1XUJ; CHEMBL338493; AC1LAJFQ; Benzonitrile, 2-(4-bromophenoxy)-5-nitro-; T5441131; CTK5E6236; SureCN11095993;
    • XXYYTKATSBRQRD-UHFFFAOYSA-N
    • 2-(4-bromophenoxy)-5-nitro-benzonitrile
    • AKOS000178000
    • Z31206753
    • DTXSID00229390
    • SCHEMBL11095993
    • 78940-64-4
    • EN300-1210058
    • Inchi: 1S/C13H7BrN2O3/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
    • InChI Key: XXYYTKATSBRQRD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 317.96400g/mol
  • Monoisotopic Mass: 317.96400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 78.8Ų

2-(4-bromophenoxy)-5-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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